Cas no 36953-44-3 (5-Bromo-1H-pyrrole-2-carbonitrile)

• Product Name: 5-Bromo-1H-pyrrole-2-carbonitrile
• CAS No: 36953-44-3
• MF: C₅H₃BrN₂
• MW: 170.994719743729
• MDL: MFCD23135667
• CID: 1038779
• PubChem ID: 70577839
• Update Time: 2025-04-20

5-Bromo-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile, 5-bromo-
• 4702AB
• FCH2316260
• AX8241189
• ST24023872
• SCHEMBL11392877
• BS-16689
• 36953-44-3
• D82532
• AKOS016002742
• DTXSID90742422
• CS-0188312
• SB63911

• MDL： MFCD23135667
• Inchi： 1S/C5H3BrN2/c6-5-2-1-4(3-7)8-5/h1-2,8H
• InChI Key： ICKKJIMPEICFGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)N1

Computed Properties

• Exact Mass: 169.94796g/mol
• Monoisotopic Mass: 169.94796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides